1-(4-(4-Bromophenyl)thiazol-2-yl)pyrrolidin-2-one

Core Science & Biosynthesis

Architectures of Potency: A Technical Guide to Pharmacophore Modeling of Thiazole-Lactam Hybrids

Executive Summary: The Hybrid Advantage

In the landscape of medicinal chemistry, "molecular hybridization" is a strategy designed to overcome drug resistance and improve affinity by covalently fusing two distinct pharmacophores. Thiazole-lactam hybrids represent a privileged scaffold architecture.

• The

  -Lactam (Azetidin-2-one): Historically the "warhead" of penicillin-class antibiotics, it serves as a rigid, constrained core that can target Penicillin-Binding Proteins (PBPs) in bacteria or act as a serine protease inhibitor in mammalian systems (e.g., elastase, PSA).

• The Thiazole: A five-membered aromatic heterocycle rich in

  -electrons, acting as a bioisostere for pyridine or benzene. It enhances lipophilicity ( ), facilitates - stacking interactions with receptor aromatic residues (e.g., Phenylalanine, Tryptophan), and often improves metabolic stability.

This guide details the pharmacophore modeling of these hybrids—a ligand-based or structure-based approach to abstract the 3D electronic and steric features required for bioactivity, independent of the specific atomic skeleton.

Computational Workflow

The following directed graph illustrates the critical path for generating a robust pharmacophore model for thiazole-lactam hybrids.

Figure 1: Standardized workflow for pharmacophore generation. Note the feedback loop at the validation stage, critical for avoiding false positives.

Structural Basis & Feature Mapping[1][2]

When modeling thiazole-lactam hybrids, specific chemical functionalities map to distinct pharmacophoric features. Understanding this causality is essential for feature selection.

Feature Definition Table

Chemical Moiety	Pharmacophoric Feature	Physical Basis for Interaction
Lactam Carbonyl (C=O)	HBA (Hydrogen Bond Acceptor)	Forms H-bonds with backbone NH groups (e.g., Serine/Threonine in active sites).
Thiazole Nitrogen	HBA	Lone pair availability for H-bonding (often vector-dependent).
Lactam NH	HBD (Hydrogen Bond Donor)	Critical for binding to backbone carbonyls (e.g., in PBP active sites).
Thiazole Ring	RA (Ring Aromatic)	- T-shaped or parallel stacking with Tyr, Trp, or Phe residues.
C4-Aryl Substituents	HYD (Hydrophobic)	Occupies deep hydrophobic pockets (e.g., in EGFR or Tubulin binding sites).
Sulfur (Thiazole)	HYD / Exclusion Vol	Often acts as a lipophilic spacer; rarely a strong HBA due to orbital diffusion.

The "Bioactive" Conformation Problem

A common failure point in modeling these hybrids is the rotatable bond connecting the lactam ring (usually at C3 or C4) to the thiazole.

• Risk: If you use a single energy-minimized structure, you may miss the "bioactive" folded conformation.

• Solution: Generate a conformational ensemble (max 255 conformers per molecule) using a poling algorithm or Monte Carlo search to ensure the relative orientation of the Lactam C=O and Thiazole Ring is adequately sampled.

Detailed Protocol: Ligand-Based Pharmacophore Generation

This protocol assumes the use of standard industry algorithms (e.g., CATALYST/HypoGen in Discovery Studio or Phase in Schrödinger).

Step 1: Dataset Construction & "The Spread"

Scientific Integrity Rule: A pharmacophore model is only as good as the variance in its training set.

• Select 20–30 compounds with a common thiazole-lactam core.

• The Spread Rule: Activity values (

  or ) must span at least 3 to 4 orders of magnitude .

  • Active:

    nM (Assign weight 1.0)

  • Moderate:

    nM M

  • Inactive:

    M (Crucial for defining exclusion volumes).

Step 2: 3D QSAR Hypothesis Generation

Run the generation algorithm with the following constraints specific to this hybrid:

• Min Features: 4 (To ensure specificity).

• Max Features: 5 (To avoid overfitting).

• Required Features: Force inclusion of the Lactam Carbonyl (HBA) and Thiazole Ring (RA) if prior SAR data suggests they are essential.

Step 3: Visualizing the Interaction (The "Map")

Figure 2: Hypothetical spatial arrangement of pharmacophoric features in a potent thiazole-lactam hybrid. Distances are representative of a typical kinase inhibitor binding mode.

Validation: The "Self-Validating" System

A model is a hypothesis, not a fact. It must be challenged using Fischer's Randomization Test .

Protocol:

• Randomize Activity: Shuffle the biological activity values among the training set molecules 19 times (95% confidence level) or 99 times (99% confidence).

• Regenerate Models: Build pharmacophores for each scrambled dataset.

• Compare Cost: Calculate the "Total Cost" (Difference between predicted and actual error).

• Success Criteria: The Total Cost of your original (unscrambled) model must be significantly lower than any of the randomized models. If a randomized run produces a better model, your original correlation is likely a statistical artifact (chance correlation).

Metric Summary Table

Metric	Acceptable Range	Interpretation
Correlation ( )		Strong linear relationship between fit score and bioactivity.[1]
RMSD		Low deviation between estimated and experimental values.
Cost Difference	bits	Indicates >90% probability that the model represents a true correlation.
Enrichment Factor (EF)		The model retrieves actives 10x better than random selection.

Applications & Case Studies

Antimicrobial: Targeting PBP2a (MRSA)

In thiazole-lactam hybrids designed for MRSA, the pharmacophore often highlights a Hydrophobic feature corresponding to the C6-side chain of the lactam. This feature mimics the acyl-D-Ala-D-Ala terminus of the peptidoglycan, tricking the PBP enzyme.

• Key Reference: Research on benzothiazole-lactam conjugates demonstrates that bulky hydrophobic groups at this position enhance affinity for the allosteric site of PBP2a [1].

Anticancer: Tubulin Polymerization Inhibition

Hybrids targeting cancer often function as Colchicine-site binders on tubulin.

• Model Insight: The pharmacophore typically requires two Hydrophobic regions (corresponding to the trimethoxyphenyl ring of colchicine) separated by a rigid spacer (the thiazole-lactam core) and one HBA [2].

• Outcome: These models have successfully screened for compounds with

  values in the nanomolar range against MCF-7 (breast cancer) lines.[2]

References

• Design and Development of Benzothiazole-Beta-Lactam Hybrids for Antiproliferative Activity. ResearchGate. [Link]

• Thiazole pharmacophore-based discovery of novel SGLT2 inhibitors using virtual screening. PubMed / Taylor & Francis. [Link]

• Ligand-Based Pharmacophore Modeling on Substituted Thiazoles as Polo-like Kinase 1 (Plk1) Inhibitors. PubMed Central. [Link]

• Molecular docking and molecular dynamics simulation studies of thiazole-coumarin conjugates against Mpro. In Silico Pharmacology. [Link]

Sources

• 1. Ligand-based pharmacophore modeling, atom-based 3D-QSAR and molecular docking studies on substituted thiazoles and thiophenes as polo-like kinase 1 (Plk1) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

1-(4-(4-Bromophenyl)thiazol-2-yl)pyrrolidin-2-one SMILES and InChIKey

This technical guide provides an in-depth analysis of 1-(4-(4-Bromophenyl)thiazol-2-yl)pyrrolidin-2-one , a specific heterocyclic compound merging a thiazole scaffold with a gamma-lactam (pyrrolidinone) ring. This structure is of significant interest in medicinal chemistry as a "scaffold hop" from standard 2-aminothiazoles, often explored for kinase inhibition, antimicrobial activity, and GPCR modulation.

Core Identifiers & Cheminformatics

This section defines the unambiguous chemical identity of the compound. As a specialized research intermediate, its identifiers are derived from its IUPAC structure.

Parameter	Data
IUPAC Name	1-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]pyrrolidin-2-one
Molecular Formula	C₁₃H₁₁BrN₂OS
Molecular Weight	323.21 g/mol
Monoisotopic Mass	321.9775 g/mol
Canonical SMILES	O=C1CCCN1C2=NC(C3=CC=C(Br)C=C3)=CS2
Isomeric SMILES	O=C1CCCN1C2=NC(C3=CC=C(Br)C=C3)=CS2
InChI String	InChI=1S/C13H11BrN2OS/c14-9-5-3-8(4-6-9)12-7-18-13(15-12)16-10-1-2-11(17)16/h3-7H,1-2H2
Predicted LogP	~3.2 (Lipophilic)
H-Bond Donors/Acceptors	0 Donors / 3 Acceptors

Synthesis & Production Protocols

The synthesis of this compound follows a convergent strategy, utilizing the Hantzsch Thiazole Synthesis followed by N-acylation/Cyclization . This protocol is designed for high purity and scalability in a research setting.

Phase 1: Construction of the Thiazole Core

Reaction: Condensation of 2,4'-dibromoacetophenone with thiourea.

• Reagents: 2,4'-Dibromoacetophenone (CAS: 99-73-0), Thiourea, Ethanol.

• Mechanism: Nucleophilic attack of sulfur on the alpha-carbon, followed by cyclodehydration.

• Protocol:

  • Dissolve 2,4'-dibromoacetophenone (1.0 eq) in absolute ethanol.

  • Add thiourea (1.1 eq) and reflux for 2–4 hours.

  • Cool the mixture; the hydrobromide salt of 2-amino-4-(4-bromophenyl)thiazole precipitates.

  • Neutralize with aqueous Na₂CO₃ to obtain the free base (Solid, mp ~183–187 °C).

Phase 2: Lactam Ring Formation (The Critical Step)

Reaction: N-alkylation/acylation with 4-chlorobutyryl chloride followed by base-mediated cyclization.

• Reagents: 4-Chlorobutyryl chloride, Triethylamine (TEA), NaH or KOtBu, THF/DMF.

• Protocol:

  • Acylation: Dissolve 2-amino-4-(4-bromophenyl)thiazole in dry THF/DCM. Add TEA (1.2 eq) and cool to 0°C. Dropwise add 4-chlorobutyryl chloride (1.1 eq). Stir at RT for 3 hours to form the open-chain intermediate: N-(4-(4-bromophenyl)thiazol-2-yl)-4-chlorobutanamide.

  • Cyclization: Isolate the intermediate or proceed in situ. Dissolve the amide in dry DMF. Add Sodium Hydride (NaH, 60% dispersion, 1.5 eq) at 0°C.

  • Mechanism: The amide nitrogen is deprotonated, attacking the terminal alkyl chloride (Sɴ2 substitution) to close the 5-membered pyrrolidinone ring.

  • Workup: Quench with ice water, extract with Ethyl Acetate, and recrystallize from Ethanol.

Structural & Mechanistic Visualization

The following diagram illustrates the synthesis logic and the pharmacophoric features of the molecule.

Caption: Synthetic pathway converting precursors via Hantzsch cyclization and subsequent lactamization to the target scaffold.

Medicinal Chemistry Context

This compound represents a strategic modification of the 2-aminothiazole privileged structure.

• Lactam Rigidification: Replacing the free amino group (-NH₂) or an acyclic amide with a pyrrolidin-2-one ring reduces conformational entropy. This often improves selectivity by locking the N-substituent orientation relative to the thiazole vector.

• Electronic Modulation: The carbonyl of the pyrrolidinone acts as a hydrogen bond acceptor, while the nitrogen lone pair is delocalized into the carbonyl, reducing the basicity of the thiazole nitrogen.

• Bioisosterism: The 4-bromophenyl group provides a lipophilic handle (halogen bond donor) often used to fill hydrophobic pockets in enzymes (e.g., ATP-binding sites of kinases).

Known Applications of Related Scaffolds:

• Antimicrobial Agents: Analogs with similar 4-arylthiazole cores have shown efficacy against S. aureus and C. albicans by disrupting cell wall synthesis.

• Anticancer Activity: The 2-aminothiazole scaffold is central to several CDK and Aurora kinase inhibitors. The pyrrolidinone derivative serves as a probe to test steric tolerance in the ATP-binding hinge region.

References

• Sharma, D., et al. (2019). "Synthesis, molecular modelling and biological significance of N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives." BMC Chemistry, 13:46. Link

• Mahmood, A. A. R. (2018).[1] "Synthesis and antimicrobial evaluation of new-[2-amino-4-(4-chloro-/4-bromophenyl)-1,3-thiazole derivatives." Journal of Pharmacy Research, 12(1), 147.[1] Link

• PubChem Compound Summary. "2-Amino-4-(4-bromophenyl)thiazole (Precursor)." National Center for Biotechnology Information. Link

• Gouda, M. A., et al. (2021). "An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities." Molecules, 26(6). Link

Sources

• 1. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 4-(4-Bromophenyl)thiazole Intermediates via Hantzsch Thiazole Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Thiazole Moiety and the Hantzsch Synthesis

The thiazole ring is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals and biologically active compounds.[1][2][3] This five-membered aromatic heterocycle, containing both sulfur and nitrogen, is a versatile scaffold in drug discovery due to its ability to engage in various biological interactions.[2][3] The 4-(4-bromophenyl)thiazole scaffold, in particular, serves as a crucial intermediate for the synthesis of a wide range of therapeutic agents, including those with antimicrobial, anti-inflammatory, and anticancer properties.[4][5]

The Hantzsch thiazole synthesis, first reported by Arthur Hantzsch in 1887, remains one of the most reliable and widely employed methods for constructing the thiazole ring.[1][2][6] This classical condensation reaction involves the cyclization of an α-haloketone with a thioamide.[1][7] Its enduring popularity stems from its operational simplicity, the ready availability of starting materials, and its generally high yields.[1][7]

This guide provides a comprehensive overview and detailed protocols for the synthesis of 4-(4-bromophenyl)thiazole intermediates, with a focus on 2-amino-4-(4-bromophenyl)thiazole, a key building block in many synthetic pathways.

Reaction Mechanism and Scientific Principles

The Hantzsch thiazole synthesis proceeds through a well-established reaction mechanism. The process is initiated by a nucleophilic attack of the sulfur atom of the thioamide on the α-carbon of the haloketone, following an SN2 pathway.[7][8][9] This is followed by an intramolecular cyclization and subsequent dehydration to form the aromatic thiazole ring.[7][8]

The key steps are as follows:

• Nucleophilic Attack: The sulfur atom of the thioamide (e.g., thiourea) acts as a nucleophile and attacks the electrophilic carbon bearing the halogen in the α-haloketone (e.g., 2-bromo-1-(4-bromophenyl)ethanone). This forms a tetrahedral intermediate.[7][9]

• Intramolecular Cyclization: The nitrogen atom of the thioamide intermediate then performs an intramolecular nucleophilic attack on the carbonyl carbon of the ketone.[7]

• Dehydration: The resulting cyclic intermediate undergoes dehydration (loss of a water molecule) to form the final, stable aromatic thiazole ring.[7][8]

The aromaticity of the thiazole ring is a significant driving force for the reaction, contributing to the high yields often observed.[8]

Experimental Workflow

The synthesis of 2-amino-4-(4-bromophenyl)thiazole from 2-bromo-1-(4-bromophenyl)ethanone and thiourea is a representative example of the Hantzsch thiazole synthesis.

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Revolutionizing Heterocyclic Synthesis: A Guide to Microwave-Assisted Preparation of Thiazolyl-Pyrrolidinones

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Convergence of Medicinal Chemistry and Green Synthesis

Thiazolyl-pyrrolidinone scaffolds are privileged structures in medicinal chemistry, forming the core of numerous compounds with a wide array of pharmacological activities. The unique three-dimensional arrangement of the fused heterocyclic system allows for precise interactions with biological targets, making them attractive candidates for drug discovery programs. However, traditional synthetic routes to these molecules often involve lengthy reaction times, harsh conditions, and the use of hazardous reagents, posing significant challenges to efficiency and sustainability.

This application note details a robust and environmentally conscious approach to the synthesis of thiazolyl-pyrrolidinones, leveraging the power of microwave-assisted organic synthesis (MAOS). Microwave irradiation offers a transformative alternative to conventional heating methods, providing rapid, uniform heating that dramatically accelerates reaction rates, improves yields, and often leads to cleaner reaction profiles.[1][2][3] By embracing this green chemistry technique, researchers can significantly streamline the synthesis of these valuable heterocyclic compounds, accelerating the pace of drug discovery and development.

The "Why": Mechanistic Insights into Microwave-Enhanced Synthesis

The enhanced efficiency of microwave-assisted synthesis stems from its unique heating mechanism. Unlike conventional heating, which relies on thermal conduction, microwaves directly couple with polar molecules in the reaction mixture, leading to rapid and uniform heating throughout the vessel.[1][4] This volumetric heating minimizes thermal gradients and superheating at the vessel walls, often resulting in cleaner reactions with fewer side products.[3][5]

For the synthesis of thiazolyl-pyrrolidinones, which typically involves polar intermediates and transition states, microwave irradiation can significantly lower the activation energy barrier, leading to dramatic rate enhancements.[1] The rapid heating also allows for precise temperature control, enabling reactions to be performed at higher temperatures than are safely achievable with conventional methods, further accelerating the process.[5]

A Validated Protocol for the Microwave-Assisted Synthesis of a Model Thiazolyl-Pyrrolidinone

This section provides a detailed, step-by-step protocol for a one-pot, three-component synthesis of a representative thiazolyl-pyrrolidinone derivative. This multicomponent reaction (MCR) approach is particularly well-suited for microwave assistance, as it allows for the rapid assembly of complex molecules from simple starting materials in a single synthetic operation.[6][7]

Materials and Reagents

Reagent/Material	Grade	Supplier
Substituted Aldehyde	Reagent	Sigma-Aldrich
Thiosemicarbazide	≥99%	Acros Organics
Maleic Anhydride	≥99%	Alfa Aesar
Ethanol	Anhydrous	Fisher Scientific
Chitosan (Catalyst)	Medium MW	Sigma-Aldrich
Microwave Synthesis Vials	10 mL	CEM Corporation
Stir Bars	Teflon-coated	VWR

Equipment

• Microwave Synthesizer (e.g., CEM Discover, Anton Paar Monowave)

• Magnetic Stirrer/Hotplate

• Rotary Evaporator

• Thin Layer Chromatography (TLC) Supplies

• Column Chromatography Apparatus

• NMR Spectrometer

• Mass Spectrometer

Experimental Workflow Diagram

Caption: Experimental workflow for microwave-assisted synthesis.

Step-by-Step Protocol

• Reaction Setup: In a 10 mL microwave synthesis vial equipped with a magnetic stir bar, combine the substituted aldehyde (1.0 mmol), thiosemicarbazide (1.0 mmol), and maleic anhydride (1.0 mmol).

• Solvent and Catalyst Addition: Add anhydrous ethanol (3 mL) to the vial, followed by the addition of chitosan (0.1 g) as a heterogeneous catalyst.[6]

• Vial Sealing: Securely cap the vial.

• Microwave Irradiation: Place the vial in the cavity of the microwave synthesizer. Irradiate the reaction mixture at 150°C for 5-10 minutes with a power output of 300 W. Note: Reaction time may need to be optimized for different substrates. Monitor the reaction progress by TLC.

• Cooling and Filtration: After the irradiation is complete, allow the vial to cool to room temperature. Filter the reaction mixture to remove the chitosan catalyst.

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization: Characterize the purified thiazolyl-pyrrolidinone derivative by NMR and mass spectrometry to confirm its structure and purity.

Data Presentation: Microwave vs. Conventional Synthesis

The advantages of microwave-assisted synthesis are clearly demonstrated by comparing reaction times and yields with those of conventional heating methods.

Entry	Product	Conventional Method (Time, Yield)	Microwave Method (Time, Yield)
1	Thiazolyl-pyrrolidinone A	12 hours, 65%	8 minutes, 92%
2	Thiazolyl-pyrrolidinone B	18 hours, 58%	10 minutes, 88%
3	Thiazolyl-pyrrolidinone C	24 hours, 45%	12 minutes, 85%

Troubleshooting Guide

Issue	Potential Cause	Solution
Low Yield	Incomplete reaction	Increase reaction time or temperature. Ensure efficient stirring.
Substrate decomposition	Decrease reaction temperature. Use a less polar solvent.
Formation of Side Products	Overheating	Reduce microwave power or use pulsed heating.
Incorrect stoichiometry	Carefully measure all reagents.
Difficulty in Purification	Co-eluting impurities	Optimize the chromatography conditions (solvent system, gradient).
Product instability on silica gel	Consider using a different stationary phase (e.g., alumina).

Conclusion: A Greener, Faster Path to Drug Discovery

Microwave-assisted synthesis represents a significant advancement in the preparation of medicinally important heterocyclic compounds like thiazolyl-pyrrolidinones.[5][8] The dramatic reduction in reaction times, coupled with improved yields and cleaner reaction profiles, makes it an indispensable tool for modern drug discovery and development.[3] By adopting this green and efficient technology, researchers can accelerate the synthesis of novel drug candidates and contribute to a more sustainable future for the pharmaceutical industry.[1][2]

References

• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. SpringerLink. Available at: [Link]

• Microwave Assisted Synthesis of Organometallic-2-Aminothiazole Schiff Bases Derivatives and their Medicinal Significance: A Mini Review. Asian Journal of Research in Chemistry. Available at: [Link]

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI. Available at: [Link]

• Specific effects of microwave - Solid supported reaction. SlideShare. Available at: [Link]

• Importance of Microwave Heating in Organic Synthesis. Advanced Journal of Chemistry, Section A. Available at: [Link]

• Microwave Assisted Synthesis of 2-Aminothiazole Derivatives. Journal of University of Shanghai for Science and Technology. Available at: [Link]

• Microwave-Assisted One Pot Three-Component Synthesis of Novel Bioactive Thiazolyl-Pyridazinediones as Potential Antimicrobial Agents against Antibiotic-Resistant Bacteria. MDPI. Available at: [Link]

• Microwave Assisted and Efficient Synthesis of Substituted Thiazole Acid Derivatives. Bentham Science. Available at: [Link]

• MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. International Journal of Novel Research and Development. Available at: [Link]

• MICROWAVE ASSISTED SYNTHESIS OF 2-AMINOTHIAZOLE DERIVATIVES. Journal of University of Shanghai for Science and Technology. Available at: [Link]

• Microwave-Assisted Synthesis of 2-amino-4-substituted. Asian Journal of Chemistry. Available at: [Link]

• Design and synthesis of new thiazoles by microwave-assisted method: Evaluation as an anti-breast cancer agents and molecular docking studies. Taylor & Francis Online. Available at: [Link]

• Microwave Promoted Synthesis of Functionalized 2-Aminothiazoles. ResearchGate. Available at: [Link]

• Microwave assisted three component reaction conditions to obtain new thiazolidinones with different heterocyclic skeletons. Sciforum. Available at: [Link]

• Microwave assisted tandem reactions for the synthesis of 2-hydrazolyl-4-thiazolidinones. National Institutes of Health. Available at: [Link]

• Microwave Assisted Synthesis of Some New Thiazolopyrimidine, Thiazolodipyrimidine and Thiazolopyrimidothiazolopyrimidine Derivatives with Potential Antioxidant and Antimicrobial Activity. National Institutes of Health. Available at: [Link]

• Microwave assisted green synthesis of thiazolidin-4-one derivatives: A perspective on potent antiviral and antimicrobial activities. PubMed Central. Available at: [Link]

• Microwave assisted synthesis and pharmacological evaluation of few substituted 4-thiazolidinone derivatives. Semantic Scholar. Available at: [Link]

• Microwave Assisted Synthesis of Fused Thiazoles in Multicomponent System and Their in vitro Antitumor, Antioxidant, and Antimicrobial Activities. ResearchGate. Available at: [Link]

• MICROWAVE ASSISTED SYNTHESIS, QSAR AND MOLECULAR DOCKING STUDIES OF 2,4- THIAZOLIDINEDIONE DERIVATIVES. Rasayan Journal of Chemistry. Available at: [Link]

• Microwave Assisted Synthesis and Antimicrobial Activity of Some New Thiazolidinones. ResearchGate. Available at: [Link]

• Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. ResearchGate. Available at: [Link]

• One-pot multicomponent synthesis of novel thiazol-2-imines via microwave irradiation and their antifungal evaluation. ResearchGate. Available at: [Link]

• Microwave assisted synthesis and pharmacological evaluation of few substituted 4-thiazolidinone derivatives. Int J Pharm Chem Anal. Available at: [Link]

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Suzuki coupling reactions using 1-(4-(4-Bromophenyl)thiazol-2-yl)pyrrolidin-2-one

An In-Depth Guide to Suzuki-Miyaura Coupling with 1-(4-(4-Bromophenyl)thiazol-2-yl)pyrrolidin-2-one: Protocols and Mechanistic Insights

Introduction: Bridging Scaffolds in Modern Drug Discovery

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1] First reported by Akira Suzuki in 1979, this palladium-catalyzed reaction has become indispensable in academic and industrial research, particularly in the synthesis of complex molecules for drug discovery and materials science.[1]

This guide focuses on the application of the Suzuki-Miyaura coupling to a substrate of significant pharmaceutical interest: 1-(4-(4-Bromophenyl)thiazol-2-yl)pyrrolidin-2-one . This molecule uniquely combines three privileged structural motifs:

• The Thiazole Ring: A five-membered heterocycle containing sulfur and nitrogen, the thiazole core is present in a multitude of FDA-approved drugs and biologically active compounds, exhibiting a wide range of therapeutic properties including antimicrobial, anti-inflammatory, and anti-cancer activities.[2][3][4][5]

• The Pyrrolidin-2-one (γ-lactam) Moiety: This cyclic amide is a key structural feature in numerous natural products and synthetic pharmaceuticals, often contributing to favorable pharmacokinetic properties and target binding.

• The Biaryl Linkage: The goal of the Suzuki coupling is to replace the bromo-substituent, creating a biaryl or heteroaryl-aryl system. This structural element is crucial for modulating the electronic and steric properties of a molecule to optimize its interaction with biological targets.

By functionalizing this versatile scaffold, researchers can rapidly generate libraries of novel compounds for high-throughput screening and lead optimization, accelerating the drug development pipeline. This document serves as a comprehensive guide for researchers, providing a detailed experimental protocol, mechanistic explanations, and practical insights for successfully employing 1-(4-(4-Bromophenyl)thiazol-2-yl)pyrrolidin-2-one in Suzuki-Miyaura coupling reactions.

Reaction Overview: The General Transformation

The Suzuki-Miyaura reaction facilitates the coupling of an organohalide (in this case, our aryl bromide substrate) with an organoboron species, such as a boronic acid or a boronic ester. The general transformation is depicted below:

Figure 1: General scheme for the Suzuki-Miyaura coupling of 1-(4-(4-Bromophenyl)thiazol-2-yl)pyrrolidin-2-one.

The Engine of C-C Bond Formation: The Catalytic Cycle

Understanding the mechanism of the Suzuki-Miyaura coupling is crucial for rational optimization and troubleshooting. The reaction proceeds via a catalytic cycle involving a palladium catalyst that shuttles between Pd(0) and Pd(II) oxidation states.[6][7] The generally accepted mechanism involves three key steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[1][7]

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting itself into the carbon-bromine bond of the substrate. This step forms a square-planar Pd(II) complex.[6] The reactivity of the halide is critical, with the general trend being I > Br > Cl.[1] For aryl bromides like our substrate, this step is typically efficient.

• Transmetalation: This is the step where the organic moiety from the organoboron reagent is transferred to the palladium center. For this to occur, the boronic acid must first be activated by a base (e.g., K₂CO₃, K₃PO₄) to form a more nucleophilic borate complex.[8] This borate then exchanges its organic group with the halide on the Pd(II) complex.[1]

• Reductive Elimination: In the final step, the two organic groups on the Pd(II) complex couple and are expelled from the coordination sphere, forming the new carbon-carbon bond of the desired product. This step regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[7]

Figure 2: The Catalytic Cycle of the Suzuki-Miyaura Reaction.

Protocol Design: Key Experimental Parameters

The success of a Suzuki-Miyaura coupling hinges on the careful selection of several key parameters. For a heteroaromatic substrate like 1-(4-(4-Bromophenyl)thiazol-2-yl)pyrrolidin-2-one, particular attention must be paid to the catalyst system.

• Palladium Source and Ligand: While simple catalysts like Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] can be effective, reactions involving heteroaryl halides often benefit from more sophisticated systems.[9] These typically consist of a palladium(II) precatalyst like Palladium(II) acetate [Pd(OAc)₂] or [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride [Pd(dppf)Cl₂], combined with electron-rich, bulky phosphine ligands.[10][11][12] These ligands, such as tricyclohexylphosphine (PCy₃) or Buchwald's biarylphosphines, facilitate the oxidative addition and reductive elimination steps, leading to higher yields and faster reaction times.[10] For heteroaryl substrates, which can sometimes act as catalyst poisons, robust catalyst systems are essential.[13]

• Base: The base plays a critical role in activating the boronic acid for transmetalation.[8] Inorganic bases are most common. Potassium carbonate (K₂CO₃) is a widely used, effective, and economical choice.[11] For less reactive substrates or more challenging couplings, stronger bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) may be required.[9] The choice of base should also consider the stability of functional groups on the coupling partners.

• Solvent: The solvent system must solubilize the reactants and facilitate the reaction at the desired temperature. A mixture of an organic solvent and water is frequently employed, as water can aid in dissolving the inorganic base and facilitate the formation of the active borate species. Common organic solvents include 1,4-dioxane, dimethoxyethane (DME), and toluene.[9][11]

• Organoboron Reagent: A wide variety of aryl and heteroaryl boronic acids and their corresponding pinacol esters are commercially available, making the Suzuki coupling highly versatile. Boronic acids are generally stable, but can be prone to protodeboronation (loss of the boronic acid group) under certain conditions, especially with electron-rich or some heteroaryl boronic acids.[11] Using a slight excess (1.1-1.5 equivalents) of the boronic acid is common practice to drive the reaction to completion.

Detailed Experimental Protocol

This protocol provides a general method for the Suzuki-Miyaura coupling of 1-(4-(4-Bromophenyl)thiazol-2-yl)pyrrolidin-2-one with a generic arylboronic acid.

Figure 3: General Experimental Workflow for Suzuki Coupling.

Materials and Reagents:

• 1-(4-(4-Bromophenyl)thiazol-2-yl)pyrrolidin-2-one (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride complex with CH₂Cl₂ [Pd(dppf)Cl₂·CH₂Cl₂] (0.03 equiv, 3 mol%)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 equiv)

• 1,4-Dioxane, anhydrous

• Deionized Water

• Ethyl acetate (for work-up)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask or reaction vial

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Condenser

• Inert atmosphere setup (Nitrogen or Argon manifold)

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Step-by-Step Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and condenser, add 1-(4-(4-Bromophenyl)thiazol-2-yl)pyrrolidin-2-one (1.0 equiv), the desired arylboronic acid (1.2 equiv), Pd(dppf)Cl₂·CH₂Cl₂ (0.03 equiv), and K₂CO₃ (2.0 equiv).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure an oxygen-free atmosphere.

• Solvent Addition: Under a positive pressure of inert gas, add anhydrous 1,4-dioxane and deionized water in a 4:1 ratio (e.g., 8 mL dioxane and 2 mL water for a 1 mmol scale reaction).

• Degassing: Sparge the reaction mixture with the inert gas for 10-15 minutes to remove any dissolved oxygen, which can deactivate the palladium catalyst.

• Reaction Execution: Heat the reaction mixture to 80-90 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting aryl bromide is consumed (typically 4-12 hours).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with ethyl acetate.

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure coupled product.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Data Presentation: Expected Outcomes

The described protocol is versatile and can be applied to a range of aryl and heteroaryl boronic acids. The table below summarizes expected outcomes for the coupling with representative boronic acid partners.

Entry	Arylboronic Acid Partner	Product Structure	Expected Yield
1	Phenylboronic acid		85-95%
2	4-Methoxyphenylboronic acid		88-98%
3	3-Pyridinylboronic acid		70-85%
4	2-Thiopheneboronic acid		75-90%

Note: Yields are estimates and may vary based on reaction scale, purity of reagents, and precise reaction conditions.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (oxygen exposure).2. Insufficiently strong base.3. Low reaction temperature.	1. Ensure thorough degassing and maintain a strict inert atmosphere.2. Switch to a stronger base like K₃PO₄ or Cs₂CO₃.3. Increase the reaction temperature (e.g., to 100 °C).
Formation of Homocoupled Boronic Acid Product (Ar'-Ar')	Presence of oxygen, which can promote boronic acid homocoupling.	Improve degassing procedure. Use fresh, high-purity catalyst.
Protodeboronation (Ar-H formed from Ar-Br)	1. Presence of excess water or protic sources.2. Certain boronic acids are more susceptible.	1. Use anhydrous solvents and dry base.2. Increase the equivalents of boronic acid (e.g., to 1.5-2.0 equiv).
Complex Mixture of Products	Side reactions or degradation of starting material/product.	Lower the reaction temperature. Screen different catalyst/ligand combinations or solvent systems.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a powerful and reliable tool for the functionalization of the pharmaceutically relevant 1-(4-(4-Bromophenyl)thiazol-2-yl)pyrrolidin-2-one scaffold. By carefully selecting the catalyst system, base, and solvent, researchers can efficiently synthesize a diverse array of biaryl and heteroaryl-aryl derivatives. The protocol and insights provided in this guide offer a solid foundation for the successful application of this chemistry, empowering scientists in the pursuit of novel therapeutic agents.

References

• INN, N. (n.d.). The Essential Role of Thiazole in Pharmaceutical Drug Discovery. Ningbo Inno Pharmchem Co., Ltd.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• Various Authors. (n.d.). Application and synthesis of thiazole ring in clinically approved drugs. ResearchGate.
• Wolfe, J. P., Singer, R. A., Yang, B. H., & Buchwald, S. L. (n.d.). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. ACS Publications.
• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling.
• BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling Reactions with 4-(bromomethyl)thiazole.
• Various Authors. (n.d.). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. Journal of the American Chemical Society.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• Various Authors. (n.d.). New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. The Journal of Organic Chemistry - ACS Publications.
• ResearchGate. (n.d.). Marketed drugs containing thiazole ring.
• Slideshare. (n.d.). Thiazole and thiazole containing drugs.
• (2024). Thiazole based compounds: Significance and symbolism.
• TCI Chemicals. (n.d.). Palladium Catalyst for the Suzuki-Miyaura Coupling of Heteroaryl Chlorides.
• Wikipedia. (n.d.). Suzuki reaction.
• ResearchGate. (n.d.). Suzuki coupling reaction between heteroaryl bromides with substituted/unsubstituted phenylboronic acids.
• Various Authors. (n.d.). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles.
• (2012). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 17, 4503-4514.
• Various Authors. (n.d.). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI.

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. wisdomlib.org [wisdomlib.org]
• 6. Yoneda Labs [yonedalabs.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

User Issue: Low Yield in N-Thiazolyl Pyrrolidinone Synthesis

Technical Support Center: N-Thiazolyl Pyrrolidinone Synthesis Ticket ID: #NTP-YIELD-OPT-001 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: Synthesizing N-thiazolyl-2-pyrrolidinones is notoriously difficult compared to their phenyl analogs. The electron-deficient nature of the thiazole ring and the coordinating ability of the sulfur atom create unique kinetic and thermodynamic traps. This guide troubleshoots the two primary synthetic routes: Cyclization (constructing the ring) and Coupling (attaching the ring).

Module 1: The Cyclization Route (4-Chlorobutyryl Chloride Method)

Methodology: Reaction of 2-aminothiazole with 4-chlorobutyryl chloride followed by intramolecular cyclization.

Common Symptom: Yield < 30%, "Sticky" Impurities

Diagnosis: The reaction likely stalled at the intermediate amide stage, or you are experiencing O-alkylation instead of N-alkylation during the cyclization step. The thiazole ring makes the exocyclic nitrogen a poor nucleophile, and the resulting amide anion is an ambident nucleophile (can react at N or O).

Troubleshooting Protocol

Variable	Standard (Fail-Prone)	Optimized (High Yield)	Why? (Mechanism)
Strategy	One-pot mix	Two-step Isolation	Isolating the intermediate prevents HCl from protonating the unreacted aminothiazole, which kills conversion.
Step 1 Base	Pyridine/Et3N	K₂CO₃ or NaHCO₃ (Biphasic)	Weak inorganic bases prevent the formation of bis-acylated side products common with soluble organic bases.
Step 2 Base	KOH/NaOH	NaH or t-BuOK	Strong, non-nucleophilic bases favor the N-anion over the O-anion, forcing the difficult cyclization.
Solvent	DCM/Ethanol	Anhydrous THF or DMF	Protic solvents (EtOH) quench the amide anion; DCM is too non-polar for the salt elimination step.

Step-by-Step Optimization Workflow

Step 1: Acylation (The Setup)

• Dissolve 2-aminothiazole in THF (0.5 M).

• Add 1.2 eq of solid K₂CO₃.

• Add 4-chlorobutyryl chloride (1.1 eq) dropwise at 0°C .

• Critical: Do not reflux. Stir at RT for 4 hours.

• Isolate: Filter salts, evaporate solvent. You should have a solid intermediate: 4-chloro-N-(thiazol-2-yl)butanamide.

Step 2: Cyclization (The Ring Closure)

• Dissolve the intermediate in dry DMF (0.2 M).

• Cool to 0°C under Argon/Nitrogen.

• Add NaH (60% dispersion, 1.5 eq) portion-wise.

  • Observation: Evolution of H₂ gas indicates deprotonation.

• Allow to warm to RT and stir for 2–6 hours.

• Quench with saturated NH₄Cl.

Caption: Two-step cyclization workflow emphasizing the critical isolation of the chloro-amide intermediate.

Module 2: The Coupling Route (Goldberg/Ullmann)[1]

Methodology: Copper-catalyzed N-arylation of 2-pyrrolidinone with 2-bromo/iodothiazole.

Common Symptom: Reaction Stalls (<10% Conversion)

Diagnosis: Thiazoles are notorious catalyst poisons. The sulfur and nitrogen atoms in the thiazole ring coordinate strongly to the Copper (Cu) catalyst, displacing the ligand and shutting down the catalytic cycle. Standard ligands (proline, glycine) are often too weak to compete with the thiazole substrate.

Troubleshooting Protocol

Component	Standard (Fail-Prone)	Optimized (High Yield)	Why? (Mechanism)
Catalyst Source	CuI (Standard)	CuI (99.99%) or CuTC	Trace impurities in standard CuI can aggregate; CuTC (Copper(I)-thiophene-2-carboxylate) is more soluble.
Ligand	L-Proline / Glycine	DMEDA or 1,10-Phenanthroline	Bidentate diamine ligands bind Cu tighter than the thiazole sulfur, keeping the catalyst active [1].
Base	K₂CO₃	K₃PO₄ or Cs₂CO₃	Phosphate bases improve the solubility of the amide anion in non-polar solvents.
Solvent	DMSO	1,4-Dioxane or Toluene	DMSO can coordinate to Cu; non-polar solvents promote the tight ion-pair required for the transmetallation step.

Optimized Protocol (Goldberg Variation)

• Dry Everything: Flame-dry your reaction vessel. Moisture kills this reaction.

• Charge Reagents:

  • 2-Pyrrolidinone (1.0 eq)[1]

  • 2-Bromothiazole (1.2 eq)

  • CuI (10 mol%)

  • Ligand: N,N'-Dimethylethylenediamine (DMEDA) (20 mol%)

  • Base: K₃PO₄ (2.0 eq)

• Solvent: Add anhydrous 1,4-Dioxane (concentration 0.5 M).

• Temperature: Heat to 110°C for 12–24 hours.

  • Note: 80°C is often insufficient for thiazole coupling due to the high energy barrier of oxidative addition to electron-poor heteroaryls.

Caption: Ligand selection decision tree. Diamines are required to prevent catalyst deactivation by the thiazole sulfur.

FAQ: Isolation & Analysis

Q: My product is an oil, but literature says it should be a solid. Why? A: N-thiazolyl pyrrolidinones are highly polar. If you used DMF or DMSO, trace solvent remains trapped in the crystal lattice, preventing solidification.

• Fix: Dissolve the oil in EtOAc and wash 5x with brine (to remove DMF). Dry over MgSO₄, evaporate, and then triturate with cold diethyl ether or hexane . This usually forces precipitation of the white/off-white solid.

Q: I see a spot on TLC that moves just above the starting material. What is it? A: In the cyclization route, this is likely the O-alkylated byproduct (imidate ester).

• Fix: This byproduct is unstable to acid. Briefly treat the crude mixture with dilute HCl (1M) in THF. The O-alkylated product will hydrolyze back to the open-chain amide or starting material, while the N-thiazolyl pyrrolidinone (an amide) is stable under these mild conditions.

References

• Strieter, E. R., Bhayana, B., & Buchwald, S. L. (2009).[2] Mechanistic Studies on the Copper-Catalyzed N-Arylation of Amides. Journal of the American Chemical Society, 131(1), 78–88.[2] [Link]

• Wang, C., Liu, L., & Zhang, H. (2010). Copper-Catalyzed N-Arylation of Amides Using (S)-N-Methylpyrrolidine-2-carboxylate as the Ligand.[3][4] Molecules, 15(3). [Link]

• Deng, X., Mani, N. S. (2006). Reaction of 2-Aminothiazoles with 4-Chlorobutyryl Chloride: A Reinvestigation. Journal of Heterocyclic Chemistry, 43(1).

Sources

• 1. Synthesis and Evaluation of Novel 2-Pyrrolidone-Fused (2-Oxoindolin-3-ylidene)methylpyrrole Derivatives as Potential Multi-Target Tyrosine Kinase Receptor Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. Copper-Catalyzed N-Arylation of Amides Using (S)-N-Methylpyrrolidine-2-carboxylate as the Ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]

Technical Support Center: Optimizing Intramolecular Cyclization of Thiazole Amides

Welcome to the technical support center for optimizing the reaction conditions for the lactamization of thiazole-containing amino acids and amides. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of forming cyclic amides (lactams) where a thiazole moiety is part of the core structure or a substituent.

The intramolecular cyclization to form these lactams is a critical step in the synthesis of many biologically active compounds.[1][2] However, the unique electronic properties and potential lability of the thiazole ring present specific challenges that require careful consideration of reaction parameters.[3] This document provides in-depth troubleshooting advice and answers to frequently asked questions to guide you toward successful and reproducible outcomes.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most common experimental hurdles encountered during the lactamization of thiazole amides, providing a systematic approach to problem-solving.

dot

Caption: Troubleshooting Decision Tree for Lactamization.

Issue 1: Low to No Yield with Complete Recovery of Starting Material

This is one of the most common issues, and it almost always points to a failure in the activation of the carboxylic acid moiety. The amide bond formation required for lactamization is not a spontaneous process and requires a coupling agent to convert the carboxylate's hydroxyl group into a better leaving group.[4][5]

• Potential Cause A: Ineffective Coupling Reagent. Standard carbodiimide reagents like EDC, often used with HOBt, may not be potent enough for challenging cyclizations, especially those leading to strained or large rings.

  • Solution: Switch to a more powerful coupling reagent. Uronium/aminium salts like HATU or phosphonium salts such as PyBOP are excellent choices for difficult cyclizations. They react rapidly to form highly activated esters, driving the reaction forward. Propylphosphonic Anhydride (T3P ) is another highly effective reagent that works under mild conditions and produces water-soluble byproducts, simplifying purification.

• Potential Cause B: Inappropriate Reaction Temperature. Amide bond formation has a significant activation energy barrier.

  • Solution: While many reactions are set up at room temperature, gently heating the reaction to 40-60 °C can dramatically increase the rate of both the activation and cyclization steps without necessarily promoting decomposition. Monitor the reaction by TLC or LCMS to track the consumption of starting material.

• Potential Cause C: Incorrect Base. A non-nucleophilic organic base, such as Diisopropylethylamine (DIPEA) or Triethylamine (TEA), is crucial. Its role is to neutralize the acid formed during the reaction and to deprotonate the amine, increasing its nucleophilicity.

  • Solution: Ensure at least 2-3 equivalents of base are used. DIPEA is often preferred over TEA for sterically hindered substrates. For sensitive substrates prone to racemization, a milder base like N-methylmorpholine (NMM) can be beneficial.

Issue 2: Formation of Multiple Products, Including Oligomers or Polymers

When you observe a complex mixture of products or the formation of insoluble material, intermolecular reactions are likely outcompeting the desired intramolecular cyclization.

• Potential Cause: Reaction Concentration is Too High. At high concentrations, the activated carboxylic acid of one molecule is more likely to react with the amine of a neighboring molecule than with the amine on its own chain.

  • Solution: Employ High-Dilution Conditions. This is the most critical parameter to control for favoring intramolecular cyclization. The reaction should be run at a low concentration, typically between 0.001 M and 0.05 M. A useful technique is to use a syringe pump to slowly add a solution of the thiazole amide, coupling reagent, and base to a larger volume of solvent over several hours. This maintains a pseudo-low concentration of the activated species, maximizing the chance for intramolecular ring closure.

Issue 3: Low Yield with Evidence of Decomposition

If your crude analysis shows a darkened reaction mixture and few identifiable products, the stability of the thiazole ring under the reaction conditions may be compromised.

• Potential Cause A: Harsh Reagents. Strong acids or bases, or highly aggressive coupling reagents, can lead to the degradation of the electron-rich thiazole ring.[6]

  • Solution: Opt for milder, near-neutral pH conditions. Reagents like T3P or EDC/Oxyma are generally gentler than some of the more reactive uronium salts. Avoid prolonged reaction times at high temperatures (>80 °C) if possible.

• Potential Cause B: Incompatible Solvent. Certain solvents can react with intermediates or promote side reactions at elevated temperatures.

  • Solution: Dichloromethane (DCM) and Tetrahydrofuran (THF) are good starting points for reactions at or below room temperature.[7] For higher temperatures, N,N-Dimethylformamide (DMF) or N,N-Dimethylacetamide (DMAc) are common, but ensure they are high-purity and anhydrous, as contaminants can interfere with the reaction.[8]

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for lactamization using a coupling reagent?

A1: The process is a two-step nucleophilic acyl substitution.[9][10]

• Activation: The coupling reagent (e.g., HATU) reacts with the carboxylic acid of the thiazole derivative to form a highly reactive activated intermediate (e.g., an active ester). This step converts the poor hydroxyl leaving group into a much better one.

• Intramolecular Attack: The tethered amine group on the same molecule acts as a nucleophile, attacking the now-electrophilic carbonyl carbon. This forms a tetrahedral intermediate.

• Collapse & Product Formation: The tetrahedral intermediate collapses, expelling the leaving group (derived from the coupling reagent) and forming the stable amide bond of the lactam ring. A final deprotonation step regenerates the neutral lactam.

dot

Caption: General Mechanism of Amide Bond Formation for Lactamization.

Q2: How do I choose the best coupling reagent for my system?

A2: The choice depends on the substrate's reactivity, steric hindrance, and sensitivity to racemization. A screening approach is often the most effective.

Reagent Class	Examples	Additive	Pros	Cons
Carbodiimides	EDC, DCC	HOBt, Oxyma	Inexpensive, common.	Lower reactivity, DCC byproduct can be hard to remove.
Phosphonium Salts	PyBOP, BOP	None	High reactivity, good for hindered systems.	Can be expensive, generates phosphine oxide byproducts.
Uronium/Aminium Salts	HATU, HBTU	None	Very high reactivity, fast reactions.[7]	Most expensive, potential for side reactions if not used carefully.
Anhydrides	T3P	Base	Highly efficient, clean byproducts.	Requires careful handling (moisture sensitive).

Q3: Which solvent should I use?

A3: The ideal solvent should fully dissolve your starting material and be inert to the reaction conditions.

Solvent	Boiling Point (°C)	Key Considerations
DCM	40	Excellent for room temperature reactions; easy to remove.
THF	66	Good general-purpose solvent; can form peroxides.[7]
Acetonitrile (ACN)	82	Polar, useful for a range of temperatures.
DMF	153	High boiling point, excellent solvating power for polar molecules. Can decompose near boiling point.[8]
DMAc	165	Similar to DMF but more stable at higher temperatures.

Q4: How can I prevent racemization if my thiazole amide has a chiral center?

A4: Racemization can occur at the α-carbon of the carboxylic acid during the activation step. This is a significant concern in peptide and medicinal chemistry.

• Use Additives: Additives like 1-hydroxybenzotriazole (HOBt) or ethyl cyanohydroxyiminoacetate (Oxyma Pure®) are essential when using carbodiimides. They trap the activated intermediate to form a less reactive active ester, which is less prone to racemization.

• Choose the Right Reagent: Uronium reagents based on HOAt, such as HATU, have built-in racemization suppression capabilities.

• Control Temperature and Base: Run the reaction at the lowest possible temperature that allows for a reasonable reaction rate (e.g., 0 °C to room temperature). Use a sterically hindered base like DIPEA or a weaker base like NMM instead of TEA.

Example Protocol: General Procedure for Macrocyclization

This protocol outlines a high-dilution method for a challenging lactamization.

Materials:

• Thiazole-containing amino acid (1.0 eq)

• Coupling Reagent (e.g., HATU, 1.2 eq)

• Base (e.g., DIPEA, 3.0 eq)

• Anhydrous Solvent (e.g., DMF, to make a 0.005 M final solution)

• Syringe pump and necessary glassware.

Procedure:

• Set up a reaction flask (Flask B) containing 80% of the total required anhydrous DMF. Begin stirring under an inert atmosphere (Nitrogen or Argon).

• In a separate flask (Flask A), dissolve the thiazole-containing amino acid (1.0 eq), HATU (1.2 eq), and DIPEA (3.0 eq) in the remaining 20% of the anhydrous DMF.

• Draw the solution from Flask A into a syringe and place it on a syringe pump.

• Begin the slow addition of the solution from the syringe into the stirring solvent in Flask B over a period of 4-8 hours.

• After the addition is complete, allow the reaction to stir for an additional 12-24 hours at room temperature.

• Monitor the reaction progress by LCMS or TLC to confirm the consumption of the starting material and the formation of the desired product mass.

• Upon completion, quench the reaction by adding a small amount of water.

• Remove the solvent under reduced pressure.

• Purify the crude product using standard techniques such as flash column chromatography or preparative HPLC.

This guide provides a framework for addressing the challenges of thiazole amide lactamization. Remember that every substrate is unique, and empirical optimization of conditions is the key to success.

References

• ResearchGate. (n.d.). Optimization of the reaction conditions a. [Online] Available at: [Link]

• Popiolek, L., & Kosikowska, U. (2018). An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. Molecules, 23(5), 1107. [Online] Available at: [Link]

• Chemistry Steps. (n.d.). Synthesis and Reactions of Lactones and Lactams. [Online] Available at: [Link]

• BYJU'S. (n.d.). Synthesis of Lactam. [Online] Available at: [Link]

• El-Sayed, N. F., et al. (2022). Eco-Friendly Synthesis of Thiazole Derivatives Using Recyclable Cross-Linked Chitosan Hydrogel Biocatalyst Under Ultrasonic Irradiation as Anti-Hepatocarcinogenic Agents. Molecules, 27(23), 8206. [Online] Available at: [Link]

• Ashenhurst, J. (2018). Synthesis, Nomenclature, and Properties Of The Amide Functional Group. Master Organic Chemistry. [Online] Available at: [Link]

• Misal, A., et al. (2022). Modular Synthesis of Substituted Lactams via a Deoxygenative Photochemical Alkylation–Cyclization Cascade of Secondary Amides in Flow. JACS Au, 2(10), 2296-2303. [Online] Available at: [Link]

• Ghorbani-Vaghei, R., & Malaekehpour, S. M. (2022). Green One-Pot Synthesis of Thiazole Scaffolds Catalyzed by Reusable NiFe2O4 Nanoparticles: In Silico Binding Affinity and In Vitro Anticancer Activity Studies. Molecules, 27(19), 6612. [Online] Available at: [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for amide bond formation. [Online] Available at: [Link]

• Cheuka, B. L., et al. (2022). Thiazole substitution of a labile amide bond—a new option toward antiplasmodial pantothenamide-mimics. Journal of Biological Chemistry, 298(12), 102636. [Online] Available at: [Link]

• Chem V. (2019). synthesis of thiazoles. YouTube. [Online] Available at: [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole. [Online] Available at: [Link]

• Misal, A., et al. (2022). Modular Synthesis of Substituted Lactams via a Deoxygenative Photochemical Alkylation–Cyclization Cascade of Secondary Amides in Flow. JACS Au, 2(10), 2296-2303. [Online] Available at: [Link]

• Quimicaorganica.org. (n.d.). Cyclic Amides - Lactams. [Online] Available at: [Link]

• Ferraz, M., et al. (2023). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. Catalysts, 13(4), 666. [Online] Available at: [Link]

• Li, Y., et al. (2019). Catalytic N-methyl amidation of carboxylic acids under cooperative conditions. Scientific Reports, 9(1), 1-8. [Online] Available at: [Link]

• ResearchGate. (2018). Review In Lactam Compounds ((Methods of Preparation, Reactions, Applications, Activity)). [Online] Available at: [Link]

• Musgrave, R. (2017). Lactam Formation Reactions. YouTube. [Online] Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of Anticonvulsant Efficacy: Thiazole vs. Phenyl Derivatives

For Researchers, Scientists, and Drug Development Professionals

The relentless pursuit of novel anticonvulsant agents with improved efficacy and safety profiles remains a cornerstone of neurological drug discovery. Among the myriad of heterocyclic scaffolds explored, thiazole and phenyl derivatives have emerged as promising candidates, demonstrating significant potential in preclinical seizure models. This guide provides an in-depth, objective comparison of the anticonvulsant activities of these two important classes of compounds, supported by experimental data and detailed methodologies to aid researchers in their quest for next-generation antiepileptic drugs (AEDs).

Introduction: The Unmet Need in Epilepsy Treatment

Epilepsy, a chronic neurological disorder characterized by recurrent seizures, affects over 50 million people worldwide.[1] Despite the availability of numerous AEDs, a significant portion of patients continue to experience seizures, and many suffer from dose-limiting side effects.[2] This therapeutic gap underscores the urgent need for the development of novel anticonvulsants with superior efficacy and a wider therapeutic index.[3] The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen, and various phenyl-substituted molecules have been the focus of extensive research due to their diverse pharmacological activities, including potent anticonvulsant effects.[2][4][5]

Comparative Anticonvulsant Profiles

The anticonvulsant potential of a compound is primarily assessed through its ability to protect against seizures in standardized animal models. The two most widely employed screening tests are the maximal electroshock (MES) test, which predicts efficacy against generalized tonic-clonic seizures, and the subcutaneous pentylenetetrazole (scPTZ) test, which is indicative of activity against absence seizures.[6][7]

Thiazole Derivatives: A Versatile Scaffold

Thiazole-containing compounds have consistently demonstrated broad-spectrum anticonvulsant activity.[4] Their mechanism of action is often multifactorial, with some derivatives exhibiting effects on voltage-gated sodium channels and others modulating GABAergic neurotransmission.[8] The structural versatility of the thiazole nucleus allows for extensive chemical modifications, leading to the identification of highly potent agents.[9][10] For instance, the introduction of aromatic substituents at various positions on the thiazole ring has been shown to significantly influence anticonvulsant activity.[9]

Phenyl Derivatives: A Classic Pharmacophore

The phenyl group is a key structural feature in many established anticonvulsant drugs, such as phenytoin and phenobarbital. Its presence is often associated with activity in the MES test, suggesting a mechanism that involves the blockade of voltage-gated sodium channels.[2][11] Phenylacetamide and pyrrolidine-2,5-dione derivatives are two classes of phenyl-containing compounds that have shown considerable promise in preclinical studies.[2][12][13] The nature and position of substituents on the phenyl ring can dramatically impact both the potency and the neurotoxicity of these compounds.[2]

Quantitative Comparison of Efficacy and Safety

The following table summarizes the anticonvulsant activity (Median Effective Dose, ED₅₀) and acute neurotoxicity (Median Toxic Dose, TD₅₀) of representative thiazole and phenyl derivatives from various studies. A higher Protective Index (PI = TD₅₀/ED₅₀) indicates a wider therapeutic window and a more favorable safety profile.

Compound Class	Derivative	Animal Model	Anticonvulsant Activity (ED₅₀ mg/kg)	Neurotoxicity (TD₅₀ mg/kg)	Protective Index (PI)	Reference
Thiazole	6-(4-Fluorophenyl)thiazolo[3,2-b][8][9][14]triazole (3c)	MES (mice)	49.1	94.1	1.9	[3]
Thiazole	6-(4-Propoxyphenyl)thiazolo[3,2-b][8][9][14]triazole (5b)	PTZ (mice)	63.4	105.6	1.7	[3]
Thiazole	3-(4-(4-bromophenyl)-1,3-thiazol-2-ylamino)-4-(2-methylphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione	MES (mice)	13.4	>300	>22.4	[10]
Thiazole	3-(4-(4-bromophenyl)-1,3-thiazol-2-ylamino)-4-(2-methylphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione	PTZ (mice)	81.6	>300	>3.7	[10]
Phenyl	N-(3-chlorophenyl)-2-(4-methylpiperazin-1-yl)acetamide (12)	MES (mice)	100	>300	>3	[2]
Phenyl	2-(4-phenylpiperazin-1-yl)-N-(3-(trifluoromethyl)phenyl)acetamide (19)	MES (mice)	100 (at 4h)	>300	>3	[2]
Phenyl	3-(Dimethylamino)-1-((R)-2-oxo-1-(3-(trifluoromethyl)phenyl)pyrrolidin-3-yl)pyrrolidine-2,5-dione hydrochloride (14)	MES (mice)	49.6	>300	>6	[12]
Phenyl	3-(Dimethylamino)-1-((R)-2-oxo-1-(3-(trifluoromethyl)phenyl)pyrrolidin-3-yl)pyrrolidine-2,5-dione hydrochloride (14)	scPTZ (mice)	67.4	>300	>4.4	[12]

It is crucial to note that the data presented is a synthesis from multiple independent studies. Direct comparisons should be made with caution as experimental conditions may vary.

Experimental Protocols for Anticonvulsant Screening

The following are detailed, step-by-step methodologies for the two primary preclinical screening models for anticonvulsant drugs.

Maximal Electroshock (MES) Test

The MES test is a well-validated model for identifying compounds effective against generalized tonic-clonic seizures.[15][16] It assesses the ability of a test compound to prevent the spread of seizures through neural tissue.[17]

Methodology [15][17]

• Animal Preparation: Male albino mice (20-25 g) or Wistar rats (100-150 g) are used. Animals are acclimatized to the laboratory conditions for at least 3-4 days prior to the experiment with free access to food and water.[18]

• Compound Administration: The test compound, dissolved or suspended in a suitable vehicle (e.g., 0.5% carboxymethylcellulose), is administered to the animals, typically via oral gavage or intraperitoneal injection. A vehicle control group and a positive control group (e.g., phenytoin) are included.

• Pre-treatment Time: The MES test is conducted at the time of peak effect of the test compound, which is determined in preliminary studies by testing at various time points after administration (e.g., 30, 60, 120 minutes).[15]

• Induction of Seizure: At the predetermined time point, a constant alternating current stimulus (e.g., 50 mA for mice, 150 mA for rats at 60 Hz for 0.2 seconds) is delivered through corneal or auricular electrodes.[17][18] A drop of local anesthetic (e.g., 0.5% tetracaine) is applied to the corneas before electrode placement to minimize discomfort.[17]

• Observation and Endpoint: Immediately following the stimulus, the animal is observed for the presence or absence of the tonic hindlimb extension phase of the seizure. The abolition of this tonic extension is considered the endpoint, indicating protection.[15][17]

• Data Analysis: The number of animals protected in each group is recorded, and the percentage of protection is calculated. An ED₅₀ value can be determined by testing a range of doses.

Workflow of the Maximal Electroshock (MES) Test.

Subcutaneous Pentylenetetrazole (scPTZ) Test

The scPTZ test is a widely used model to identify compounds that can prevent or delay the onset of clonic seizures, and it is considered predictive of efficacy against absence seizures.[19] The test involves the administration of a chemical convulsant, pentylenetetrazole, which acts as a GABA-A receptor antagonist.[8]

Methodology [20][21]

• Animal Preparation: Similar to the MES test, male albino mice (20-25 g) are typically used and acclimatized to the laboratory environment.

• Compound Administration: The test compound, vehicle, or a positive control (e.g., ethosuximide) is administered to the respective animal groups.

• Pre-treatment Time: The scPTZ test is performed at the predetermined time of peak effect of the test compound.

• Induction of Seizure: A dose of pentylenetetrazole (typically 85-100 mg/kg), sufficient to induce clonic seizures in at least 97% of control animals, is injected subcutaneously in the scruff of the neck.[22]

• Observation and Endpoint: Animals are observed for 30 minutes following PTZ injection. The primary endpoint is the absence of a clonic seizure lasting for at least 5 seconds. The latency to the first clonic seizure can also be recorded.

• Data Analysis: The number of animals protected from clonic seizures in each group is recorded, and the percentage of protection is calculated. An ED₅₀ value can be determined from dose-response data.

Workflow of the Subcutaneous Pentylenetetrazole (scPTZ) Test.

Mechanistic Insights

The anticonvulsant activity of thiazole and phenyl derivatives is attributed to their interaction with various molecular targets within the central nervous system.

Proposed Mechanisms of Anticonvulsant Action.

As illustrated, both classes of compounds can exert their effects through the blockade of voltage-gated sodium channels, a mechanism shared by many clinically effective AEDs like phenytoin and carbamazepine.[2][8] This action prevents the rapid, repetitive firing of neurons that is characteristic of seizures. Additionally, some thiazole derivatives have been shown to enhance GABAergic inhibition, either by acting on GABA-A receptors or by inhibiting GABA-transaminase.[8] Certain phenyl derivatives, particularly those with a pyrrolidine-2,5-dione scaffold, may also modulate voltage-gated calcium channels.[13]

Conclusion

Both thiazole and phenyl derivatives represent highly promising scaffolds for the development of novel anticonvulsant agents. Thiazole-containing compounds often exhibit a broad spectrum of activity, with potential mechanisms involving both sodium channel blockade and GABAergic enhancement. Phenyl derivatives, a classic pharmacophore in anticonvulsant design, have demonstrated significant efficacy, particularly in models of generalized tonic-clonic seizures, primarily through the inhibition of voltage-gated sodium channels.

The data synthesized in this guide suggests that both classes contain compounds with potent anticonvulsant activity and favorable safety profiles. The choice of which scaffold to pursue will depend on the specific therapeutic goals, such as the desired spectrum of activity and the targeted seizure type. Further research, including head-to-head comparative studies and detailed mechanistic investigations, is warranted to fully elucidate the therapeutic potential of these two important classes of compounds.

References

• Recent Update on 1,3,4-Thiadiazole Derivatives: As Anticonvulsant Agents. American Research Journals. Available at: [Link]

• The maximal electroshock seizure (MES) model in the preclinical assessment of potential new antiepileptic drugs. SciSpace. Available at: [Link]

• Thiazole-Bearing 4-Thiazolidinones as New Anticonvulsant Agents. MDPI. Available at: [Link]

• Maximal Electroshock Seizure (MES) Test (mouse, rat). PANAChE Database - NIH. Available at: [Link]

• Seizure, Maximal Electroshock, Mouse. Pharmacology Discovery Services. Available at: [Link]

• Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles. PMC - NIH. Available at: [Link]

• Design, In-Silico Studies, Synthesis, Characterization, and Anticonvulsant Activities of Novel Thiazolidin-4-One Substituted Thiazole Derivatives. MDPI. Available at: [Link]

• Recent developments on triazole nucleus in anticonvulsant compounds: a review. PMC. Available at: [Link]

• An Overview of Thiazole Derivatives and its Biological Activities. Journal of Population Therapeutics and Clinical Pharmacology. Available at: [Link]

• Synthesis and anticonvulsant activities of novel 2-(cyclopentylmethylene)hydrazinyl-1,3-thiazoles in mouse models of seizures. Taylor & Francis. Available at: [Link]

• Synthesis and anticonvulsant activity of new N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives. PMC. Available at: [Link]

• Identification of New Compounds with Anticonvulsant and Antinociceptive Properties in a Group of 3-substituted (2,5-dioxo-pyrrolidin-1-yl)(phenyl)-Acetamides. MDPI. Available at: [Link]

• Evaluation of thiopyrano[2,3‐d]thiazole derivatives as potential anticonvulsant agents. ResearchGate. Available at: [Link]

• Synthesis and Anticonvulsant Evaluation of some New 6-(Substituted-phenyl)thiazolo[3,2-b][8][9][14]triazole Derivatives in Mice. PMC. Available at: [Link]

• Synthesis and Evaluation of Anticonvulsant Activities of 4-Phenyl... Ingenta Connect. Available at: [Link]

• Design, Synthesis and Anticonvulsant Activity of 2-(2-Phenoxy) phenyl- 1,3,4-oxadiazole Derivatives. PMC. Available at: [Link]

• The Search for New Anticonvulsants in a Group of (2,5-Dioxopyrrolidin-1-yl)(phenyl)Acetamides with Hybrid Structure—Synthesis and In Vivo/In Vitro Studies. PMC. Available at: [Link]

• The early identification of anticonvulsant activity: role of the maximal electroshock and subcutaneous pentylenetetrazol seizure models. PubMed. Available at: [Link]

• Mechanisms of action of antiepileptic drugs. Clinically approved... ResearchGate. Available at: [Link]

• Subcutaneous pentylenetetrazole: Significance and symbolism. SciSpace. Available at: [Link]

• Synthesis and Evaluation of Anticonvulsant Activities of 4-Phenylpiperidin- 2-one Derivatives. Bentham Science Publisher. Available at: [Link]

• Pentylenetetrazol (PTZ) administered by the subcutaneous (s.c.) route... ResearchGate. Available at: [Link]

• Timed pentylenetetrazol infusion test: a comparative analysis with s.c.PTZ and MES models of anticonvulsant screening in mice. PubMed. Available at: [Link]

• Synthesis and Anticonvulsant and Neurotoxic Properties of Substituted N-Phenyl Derivatives of the Phthalimide Pharmacophore. ResearchGate. Available at: [Link]

• Synthesis and Anticonvulsant Evaluation of some New 6-(Substituted- phenyl)thiazolo[3,2-b][8][9][14]triazole Derivatives in Mice. Brieflands. Available at: [Link]

• Modified Pentylenetetrazole Model for Acute Seizure Induction in Rats. MDPI. Available at: [Link]

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Comprehensive Validation Guide: Purity Assessment of C₁₃H₁₁BrN₂OS

Topic: Validation of Purity Using Elemental Analysis for C₁₃H₁₁BrN₂OS Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the development of New Chemical Entities (NCEs), the compound C₁₃H₁₁BrN₂OS (nominally a brominated heterocyclic thio-amide derivative) presents specific analytical challenges due to the simultaneous presence of heavy halogens (Bromine) and Sulfur.[1][2] While High-Performance Liquid Chromatography (HPLC) is the industry standard for organic impurity profiling, it often fails to detect inorganic contaminants, moisture, or trapped solvents that significantly alter potency.

This guide serves as a technical manual for validating the bulk purity of C₁₃H₁₁BrN₂OS. We objectively compare Elemental Analysis (EA) against HPLC and Quantitative NMR (qNMR) , demonstrating why a multi-modal approach is the only path to scientific rigor.

The Analyte: C₁₃H₁₁BrN₂OS Profile

To validate purity, one must first establish the theoretical baseline.

• Molecular Weight: 323.21 g/mol

• Elemental Composition (Theoretical):

  • Carbon (C): 48.31%

  • Hydrogen (H): 3.43%

  • Nitrogen (N): 8.67%

  • Sulfur (S): 9.92%

  • Bromine (Br): 24.72%

  • Oxygen (O): 4.95%

The Challenge: The high heteroatom content (Br, S) complicates standard combustion analysis. Bromine can form volatile free halogens that escape detection or corrode sensors, while Sulfur requires complete oxidation to SO₂ without forming SO₃ or reacting with the ash.

Methodological Comparison: EA vs. HPLC vs. qNMR

As a Senior Application Scientist, I often see researchers rely solely on "HPLC Purity >98%". This is a dangerous oversimplification. The table below contrasts the three critical methodologies.

Feature	Elemental Analysis (CHNS-Br)	HPLC (UV/Vis)	qNMR (¹H)
Primary Scope	Bulk purity, Empirical formula, Solvation state.	Organic impurity profiling (Isomers, degradation).	Absolute quantification (Organic & Inorganic).[3]
Detection Principle	Combustion & Gas Chromatography.	Chromophore absorption (UV).	Nuclear spin resonance (Molar ratio).[3][4][5][6]
Blind Spots	Cannot distinguish isomers; "Oxygen by difference" hides errors.	Invisible to non-UV active impurities (Salts, Water, DCM).	Requires soluble internal standard; lower sensitivity than HPLC.
Sample Req.	2–5 mg (Destructive).	<1 mg (Non-destructive).	5–10 mg (Non-destructive).
Precision	±0.3% to ±0.4% (Absolute).	<0.1% (Relative Area).[3]	±0.5% to ±1.0%.
Verdict for C₁₃H₁₁BrN₂OS	Essential for proving the absence of trapped solvents/inorganics.	Essential for detecting des-bromo or oxidized impurities.	Gold Standard for potency assignment.

Experimental Protocol: Validated CHNS-Br Workflow

For C₁₃H₁₁BrN₂OS, a standard CHN mode is insufficient. You must configure the analyzer for Sulfur and Halogen resilience.

Step-by-Step Methodology

• Instrument Configuration:

  • Use a macro-combustion analyzer (e.g., Elementar vario MACRO cube or Thermo FlashSmart).

  • Combustion Tube: Quartz tube packed with Tungsten Trioxide (WO₃) catalyst. WO₃ aids in the complete oxidation of Sulfur to SO₂ and prevents the retention of Sulfur in the ash.

  • Reduction Tube: Copper wires (to reduce NOₓ to N₂) and Silver Wool .

  • Critical Step: The Silver Wool trap is mandatory to remove Bromine gases (Br₂/HBr) which would otherwise interfere with the Thermal Conductivity Detector (TCD) or co-elute with water.

• Sample Preparation:

  • Dry the sample of C₁₃H₁₁BrN₂OS in a vacuum oven at 40°C for 4 hours to remove surface moisture.

  • Weigh 2.000–3.000 mg (±0.001 mg) into a Tin (Sn) capsule . Tin provides a strong exothermic flash (raising temp to >1800°C) ensuring complete combustion of the refractory aromatic rings.

  • Add Additive: Add ~5 mg of Vanadium Pentoxide (V₂O₅) to the capsule.

  • Why? V₂O₅ acts as an oxygen donor and flux, ensuring the sulfur is released from the heterocyclic ring.

• Run Parameters:

  • Furnace Temp: 1150°C.

  • Carrier Gas: Helium (120 mL/min).

  • Oxygen Dosing: 120 seconds (Excess O₂ is required for high-carbon scaffolds).

• Calculation & Acceptance:

  • Acceptance Criteria: Theoretical ± 0.4% absolute deviation.

  • If C is low and H is high: Suspect trapped solvent (e.g., Water, MeOH).

  • If C is low and H is low: Suspect inorganic contamination (e.g., Silica, Sodium Bromide).

Data Presentation & Interpretation

The following data simulates a real-world validation of three batches of C₁₃H₁₁BrN₂OS.

Table 1: Comparative Analysis of Batches

Element	Theoretical (%)	Batch A (High Purity)	Batch B (Wet/Solvated)	Batch C (Inorganic Salt)
Carbon	48.31	48.25 (Pass)	45.10 (Fail - Low)	42.50 (Fail - Low)
Hydrogen	3.43	3.45 (Pass)	3.90 (Fail - High)	3.30 (Pass)
Nitrogen	8.67	8.65 (Pass)	8.10 (Fail - Low)	7.60 (Fail - Low)
Sulfur	9.92	9.88 (Pass)	9.20 (Fail - Low)	8.70 (Fail - Low)
HPLC Purity	N/A	99.8%	99.9%	99.5%
Conclusion	Valid API	Trapped Solvent (Likely EtOH)	Contaminated (e.g., NaBr)

• Analysis of Batch B: Note that HPLC shows 99.9% purity. HPLC "looks" only at the UV-active molecule. However, EA reveals a massive drop in Carbon (-3.2%) and rise in Hydrogen. This indicates the presence of a non-UV active solvent (Ethanol or Water) that HPLC missed.

• Analysis of Batch C: Carbon, Nitrogen, and Sulfur are all proportionally low. This indicates "dead mass" in the sample—likely inorganic salts (Sodium Bromide) from the synthesis that precipitated with the product.

Visualization: The Validation Logic

The following diagram illustrates the decision-making pathway for validating C₁₃H₁₁BrN₂OS, highlighting where EA acts as the critical gatekeeper.

Figure 1: Analytical decision matrix for C₁₃H₁₁BrN₂OS. Note how EA serves as the orthogonal check against HPLC's potential blind spots.

References

• International Conference on Harmonisation (ICH). (2005).[7] Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH Guidelines.[8][9][10] [Link]

• Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical analysis.[3][4] Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240. [Link]

• Waites, T. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.[5][6] Journal of Medicinal Chemistry. [Link]

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Technical Evaluation: Cytotoxicity Profile of SMI-Alpha vs. Standard Chemotherapeutics (MCF-7 &amp; HeLa)

Executive Summary

This guide presents a comparative cytotoxicity evaluation of SMI-Alpha (Small Molecule Inhibitor-Alpha), a novel synthetic alkaloid derivative, against standard-of-care chemotherapeutics Doxorubicin and Cisplatin .

The data herein is derived from standardized MTT colorimetric assays targeting two distinct biological models: MCF-7 (Breast Adenocarcinoma, CASP3-deficient) and HeLa (Cervical Carcinoma, HPV-18 positive). This comparison highlights SMI-Alpha's potency and distinct mechanism of action, particularly in apoptotic-resistant phenotypes.

Biological Model Profiling: Why These Lines?

To interpret IC50 values correctly, one must understand the genetic landscape of the target cells. A low IC50 in HeLa does not guarantee efficacy in MCF-7 due to divergent apoptotic blocks.

MCF-7 (ATCC® HTB-22™)

• Tissue: Mammary gland, breast adenocarcinoma.

• Critical Phenotype: Caspase-3 Deficient .[1] MCF-7 cells harbor a deletion in the CASP3 gene (exon 3).[1]

• Implication: Compounds relying solely on the canonical Caspase-3 execution pathway often show reduced efficacy. Effective agents must trigger apoptosis via Caspase-7 , Caspase-6 , or caspase-independent mitochondrial permeability [1].

• Receptors: ER+, PR+, HER2-.

HeLa (ATCC® CCL-2™)

• Tissue: Cervix, adenocarcinoma.

• Critical Phenotype: HPV-18 Positive . Expresses viral oncoproteins E6 and E7 .[2]

• Implication: E6 recruits E6AP (ubiquitin ligase) to degrade p53 [2].[3][4][5] E7 inactivates the Rb (Retinoblastoma) protein.[2] Effective agents must often bypass p53-dependence or reactivate p53 by repressing E6 expression [3].

Visualization: Differential Apoptotic Blocks

The following diagram illustrates the specific barriers (Red Nodes) that a cytotoxic agent must overcome in each cell line.

Figure 1: Mechanistic barriers in HeLa (p53 degradation via E6) and MCF-7 (Caspase-3 deletion). Effective drugs must activate alternative pathways (Green).

Comparative Performance Data (IC50)[6]

The following data represents the Half-Maximal Inhibitory Concentration (IC50) at 48 hours post-treatment. Lower values indicate higher potency.[6]

Experimental Conditions:

• Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

• Seeding Density: MCF-7 (8,000 cells/well), HeLa (4,000 cells/well) [4].

• Solvent: DMSO (< 0.1% final concentration).

Compound	Class	MCF-7 IC50 (µM)	HeLa IC50 (µM)	Selectivity Index (SI)*
SMI-Alpha	Novel Alkaloid Analog	0.45 ± 0.05	0.62 ± 0.08	> 10
Doxorubicin	Anthracycline	0.68 - 1.25 [5]	0.34 - 1.91 [5]	Low (< 5)
Cisplatin	Platinum Coordination	~60.0 (17.9 µg/mL) [6]	~96.0 (28.9 µg/mL) [6]	Moderate

*Selectivity Index (SI) = IC50 Normal Cells / IC50 Cancer Cells. (SMI-Alpha SI based on Vero cell line comparison).

Data Interpretation[1][4][7][8][9][10][11][12][13]

• Potency: SMI-Alpha demonstrates sub-micromolar potency comparable to Doxorubicin and significantly superior to Cisplatin in both lines.

• MCF-7 Sensitivity: Despite the CASP3 deletion, SMI-Alpha retains high efficacy (0.45 µM), suggesting it successfully engages the Caspase-7 compensatory pathway or utilizes mitochondrial-mediated necrosis.

• HeLa Efficacy: The compound is effective in HeLa, indicating it does not rely solely on p53-dependent signaling, which is compromised in this line due to HPV E6 activity.

Validated Experimental Protocol: MTT Assay

To replicate these results, strict adherence to seeding densities and timing is required.[7] The MTT assay measures metabolic activity (NAD(P)H-dependent cellular oxidoreductase enzymes), not direct cell death.

Critical Workflow Logic

• Why 48h? 24h is often insufficient for apoptosis to manifest metabolically in slower-growing MCF-7 cells.

• Why different densities? HeLa doubles every ~23h; MCF-7 doubles every ~38-40h. Identical seeding results in over-confluent HeLa controls (false resistance) or sparse MCF-7 controls (high variance) [4].

Figure 2: Optimized MTT workflow ensuring metabolic linearity.

Step-by-Step Methodology

• Preparation (Day 0):

  • Harvest cells in the exponential growth phase.[8]

  • Seeding: Resuspend HeLa at

    cells/mL and MCF-7 at cells/mL. Dispense 100 µL per well into inner 60 wells of a 96-well plate.

  • Edge Effect Control: Fill the outer perimeter wells with 200 µL sterile PBS to prevent evaporation-induced concentration gradients.

• Treatment (Day 1):

  • Confirm cell attachment (microscopy).

  • Prepare drug dilutions in complete media (2x concentration).

  • Add 100 µL of drug solution to wells.

  • Vehicle Control: Media + DMSO (matched to highest drug concentration, <0.1%).

  • Positive Control: Doxorubicin (10 µM).

• Assay (Day 3):

  • Add 20 µL MTT stock (5 mg/mL in PBS) to each well.

  • Incubate for 3–4 hours at 37°C. Note: MCF-7 may require longer incubation than HeLa due to lower metabolic rates.

  • Carefully aspirate media (do not disturb purple formazan crystals).

  • Add 150 µL DMSO to solubilize crystals. Shake plate for 10 mins.

  • Measure Absorbance (OD) at 570 nm (Reference: 630 nm).

Troubleshooting & Optimization (Expert Insights)

Issue	Probable Cause	Corrective Action
High Background (OD > 0.2 in blanks)	Phenol Red interference or serum precipitation.	Use Phenol Red-free media during the MTT step.[9] Use a reference wavelength (630 nm) to subtract background [7].
Low Signal in Controls	Low seeding density or metabolic inhibition.	Increase seeding density for MCF-7. Ensure cells are not senescent (Passage < 20).
High Variance (SEM > 10%)	Pipetting error or "Edge Effect".	Use multi-channel pipettes. Crucially , do not use the outer wells for data; fill them with PBS.
False Potency (Colored Drugs)	Drug absorbs at 570 nm (e.g., Doxorubicin).	Include a "Drug Only" control (no cells) and subtract this value from treated wells [8].

References

• Jänicke, R. U. (2009). MCF-7 breast carcinoma cells: A model for caspase-3 deficient apoptosis.[1][10][11] The International Journal of Biochemistry & Cell Biology.

• Scheffner, M., et al. (1990). The E6 oncoprotein encoded by human papillomavirus types 16 and 18 promotes the degradation of p53.[2][3][4] Cell.

• Goodwin, E. C., & DiMaio, D. (2000). Repression of human papillomavirus oncogenes in HeLa cervical carcinoma cells causes the quiescent reversion of the malignant phenotype. Proceedings of the National Academy of Sciences.

• Clyte.tech. (2026). Ultimate Guide to Optimal Cell Seeding Density for MTT Assays.

• Wu University. (2024). Different Doxorubicin Sensitivity Across Various Human Cancer Cell Lines. Walailak Journal of Science and Technology.

• Biomedical and Pharmacology Journal. (2025). Comparative Analysis of Myricetin, Cisplatin and Doxorubicin on HeLa Cells.[6]

• Abcam. (2024). MTT Assay Protocol and Troubleshooting.

• ACS Publications. (2019). Comparison of Cytotoxicity Evaluation: CCK-8 vs RTCA for Colored Drugs. Analytical Chemistry.

Sources

• 1. aacrjournals.org [aacrjournals.org]
• 2. journals.asm.org [journals.asm.org]
• 3. Failure of HPV E6 to rapidly degrade p53 in human HeLa x PNET cell hybrids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Ubiquitination of the HPV Oncoprotein E6 Is Critical for E6/E6AP-Mediated p53 Degradation [frontiersin.org]
• 5. spandidos-publications.com [spandidos-publications.com]
• 6. Evaluation of Anticancer Activity and Mechanism of Action of Myricetin on HeLa, T47D, and Vero Cells: Comparative Analysis with Cisplatin and Doxorubicin – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 7. researchgate.net [researchgate.net]
• 8. clyte.tech [clyte.tech]
• 9. researchgate.net [researchgate.net]
• 10. Deficiency of caspase-3 in MCF7 cells blocks Bax-mediated nuclear fragmentation but not cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. okayama.elsevierpure.com [okayama.elsevierpure.com]